Cas no 110011-77-3 (Acoforestinine)

• Product Name: Acoforestinine
• CAS No: 110011-77-3
• MF: C₃₁H₄₃NO₉
• MW: 573.67442
• CID: 233403
• PubChem ID: 13817029
• Update Time: 2024-11-03

Acoforestinine Chemical and Physical Properties

Names and Identifiers

• Aconitane-3,13,14-triol,8-ethoxy-20-ethyl-1,6,16-trimethoxy-4-(methoxymethyl)-, 14-(4-methoxybenzoate),(1a,3a,6a,14a,16b)-
• 8-ethoxylyunnaconitine
• 8-O-ETHYLYUNACONITINE
• 8-Deacetyl yunaconitine
• ACOFORESTININE
• (1alpha,3alpha,6alpha,14alpha,16beta)-8-Ethoxy-20-ethyl-1,6,16-trimethoxy-4-(methoxymethyl)aconitane-3,13,14-triol 14-(4-methoxybenzoate)
• 110011-77-3
• B0005-464502
• [8-ethoxy-11-ethyl-5,14-dihydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] 4-methoxybenzoate
• BCP33606
• DA-50176
• Acoforestinine

• Inchi： InChI=1S/C31H43NO9/c1-36-14-29-13-32-26-23-17-10-20(38-3)30(35)12-18(31(26,25(29)24(23)40-5)21(39-4)11-19(29)33)22(17)27(30)41-28(34)15-6-8-16(37-2)9-7-15/h6-9,17-27,32-33,35H,10-14H2,1-5H3/t17-,18+,19+,20-,21-,22+,23-,24-,25+,26+,27+,29-,30-,31?/m0/s1
• InChI Key： XISSUEXEHQIQCY-KLMHWHESSA-N
• SMILES： C123[C@@H](OC)C[C@@H](O)[C@@]4(COC)CN[C@]1([H])[C@@]([C@@]1([H])C[C@H](OC)[C@@]5([C@H](OC(=O)C6=CC=C(C=C6)OC)[C@@]1([H])[C@@]2([H])C5)O)([C@H](OC)[C@@]34[H])[H]

Computed Properties

• Exact Mass: 645.35100
• Monoisotopic Mass: 645.35129682 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 46
• Rotatable Bond Count: 12
• Complexity: 1150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 14
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 645.8
• XLogP3: 1.6
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Color/Form: White powder
• Density: 1.30
• Melting Point: 99-101 ºC
• Boiling Point: 685.8±55.0 °C at 760 mmHg
• Flash Point: 368.5±31.5 °C
• PSA: 125.38000
• LogP: 2.09720
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

Acoforestinine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)